Cas no 945599-35-9 (tert-Butyl 4-iodo-1H-pyrazolo[3,4-b]pyridine-1-carboxylate)

Tert-Butyl 4-iodo-1H-pyrazolo[3,4-b]pyridine-1-carboxylate is a versatile heterocyclic building block used in organic synthesis and pharmaceutical research. Its key features include a reactive iodine substituent at the 4-position, enabling efficient cross-coupling reactions such as Suzuki or Sonogashira couplings, and a Boc-protected nitrogen at the 1-position, offering stability while allowing selective deprotection for further functionalization. The pyrazolo[3,4-b]pyridine scaffold is of particular interest in medicinal chemistry due to its resemblance to purine bases, making it valuable for developing kinase inhibitors and other bioactive compounds. The compound’s high purity and well-defined reactivity profile make it a reliable intermediate for complex molecule construction.

tert-Butyl 4-iodo-1H-pyrazolo[3,4-b]pyridine-1-carboxylate structure

945599-35-9 structure

Product Name:tert-Butyl 4-iodo-1H-pyrazolo[3,4-b]pyridine-1-carboxylate

CAS No:945599-35-9

MF:C₁₁H₁₂IN₃O₂

MW:345.136354446411

MDL:MFCD13183726

CID:1040471

PubChem ID:66731818

Update Time:2025-06-06

tert-Butyl 4-iodo-1H-pyrazolo[3,4-b]pyridine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- tert-Butyl 4-iodo-1H-pyrazolo[3,4-b]pyridine-1-carboxylate
- 1H-Pyrazolo[3,4-b]pyridine-1-carboxylic acid, 4-iodo-, 1,1-diMethylethyl ester
- tert-butyl 4-iodopyrazolo[3,4-b]pyridine-1-carboxylate
- A859338
- 1-N-Boc-4-iodo-1H-pyrazolo[3,4-b]pyridine
- DTXSID40735662
- 945599-35-9
- tert-Butyl4-iodo-1H-pyrazolo[3,4-b]pyridine-1-carboxylate
- BDZNHHNQSQMWGF-UHFFFAOYSA-N
- FT-0720832
- MFCD13183726
- F17783
- SCHEMBL581091
- DA-00380
- MDL： MFCD13183726
- Inchi： 1S/C11H12IN3O2/c1-11(2,3)17-10(16)15-9-7(6-14-15)8(12)4-5-13-9/h4-6H,1-3H3
- InChI Key： BDZNHHNQSQMWGF-UHFFFAOYSA-N
- SMILES： IC1C=CN=C2C=1C=NN2C(=O)OC(C)(C)C

Computed Properties

Exact Mass: 344.99700
Monoisotopic Mass: 344.99742g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 306
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 57Å²

Experimental Properties

PSA: 57.01000
LogP: 2.81910

tert-Butyl 4-iodo-1H-pyrazolo[3,4-b]pyridine-1-carboxylate Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

tert-Butyl 4-iodo-1H-pyrazolo[3,4-b]pyridine-1-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029186424-1g	tert-Butyl 4-iodo-1H-pyrazolo[3,4-b]pyridine-1-carboxylate	945599-35-9	95%	1g	$615.44	2023-08-31
Chemenu	CM151938-1g	tert-Butyl 4-iodo-1H-pyrazolo[3,4-b]pyridine-1-carboxylate	945599-35-9	95%	1g	$729	2021-08-05
Chemenu	CM151938-1g	tert-Butyl 4-iodo-1H-pyrazolo[3,4-b]pyridine-1-carboxylate	945599-35-9	95%	1g	$622	2024-07-19
eNovation Chemicals LLC	D516586-250mg	1H-Pyrazolo[3,4-b]pyridine-1-carboxylic acid, 4-iodo-, 1,1-dimethylethyl ester	945599-35-9	95%	250mg	$318	2024-06-05
eNovation Chemicals LLC	D516586-1g	1H-Pyrazolo[3,4-b]pyridine-1-carboxylic acid, 4-iodo-, 1,1-dimethylethyl ester	945599-35-9	95%	1g	$868	2024-06-05
Apollo Scientific	OR305340-250mg	tert-Butyl 4-iodo-1H-pyrazolo[3,4-b]pyridine-1-carboxylate	945599-35-9		250mg	£390.00	2024-07-20
1PlusChem	1P00IIST-250mg	tert-butyl 4-iodopyrazolo[3,4-b]pyridine-1-carboxylate	945599-35-9	95%	250mg	$365.00	2024-04-19
1PlusChem	1P00IIST-1g	tert-butyl 4-iodopyrazolo[3,4-b]pyridine-1-carboxylate	945599-35-9	95%	1g	$888.00	2024-04-19
A2B Chem LLC	AI63373-250mg	tert-Butyl 4-iodo-1H-pyrazolo[3,4-b]pyridine-1-carboxylate	945599-35-9	95%	250mg	$322.00	2024-07-18
A2B Chem LLC	AI63373-1g	tert-Butyl 4-iodo-1H-pyrazolo[3,4-b]pyridine-1-carboxylate	945599-35-9	95%	1g	$769.00	2024-07-18

tert-Butyl 4-iodo-1H-pyrazolo[3,4-b]pyridine-1-carboxylate Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:945599-35-9)tert-Butyl 4-iodo-1H-pyrazolo[3,4-b]pyridine-1-carboxylate

Order Number:A859338

Stock Status:in Stock

Quantity:1g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 08:17

Price ($):531.0

Email:sales@amadischem.com

Product Official Link

tert-Butyl 4-iodo-1H-pyrazolo[3,4-b]pyridine-1-carboxylate Related Literature

1. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
2. An atomic scale study of defects in Co2FeAl

Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
3. An intramolecular tryptophan-condensation approach for peptide stapling†

Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
4. An amino group functionalized metal–organic framework as a luminescent probe for highly selective sensing of Fe3+ ions†

Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
5. An aptasensor for the detection of ampicillin in milk using a personal glucose meter

Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381

945599-35-9 (tert-Butyl 4-iodo-1H-pyrazolo[3,4-b]pyridine-1-carboxylate) Related Products

Recommended suppliers